N-(2-hydroxyethyl)-5-[2-methoxyethyl(methyl)amino]pyridine-2-sulfonamide

• IUPAC Name: N-(2-hydroxyethyl)-5-[2-methoxyethyl(methyl)amino]pyridine-2-sulfonamide
• InChI: InChI=1S/C11H19N3O4S/c1-14(6-8-18-2)10-3-4-11(12-9-10)19(16,17)13-5-7-15/h3-4,9,13,15H,5-8H2,1-2H3
• InChI Key: DUZWFVGMECICQC-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C1=CN=C(C=C1)S(=O)(=O)NCCO
• Molecular Formula: C11H19N3O4S
• Molecular Weight: 289.35 g/mol

Description

N-(2-hydroxyethyl)-5-[2-methoxyethyl(methyl)amino]pyridine-2-sulfonamide is a chemical compound that has been widely used in scientific research applications. This compound is commonly referred to as HEMPS, and it is a sulfonamide derivative of pyridine. HEMPS has been found to have a wide range of biochemical and physiological effects, making it an important compound in many areas of scientific research.

Mechanism of Action

HEMPS inhibits the activity of carbonic anhydrases by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water to bicarbonate and protons, thereby reducing the activity of the enzyme.
Biochemical and Physiological Effects:
HEMPS has been found to have a wide range of biochemical and physiological effects. In addition to inhibiting the activity of carbonic anhydrases, HEMPS has been found to inhibit the growth of certain cancer cells, reduce intraocular pressure, and have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

HEMPS has several advantages for use in lab experiments. It is a highly specific inhibitor of carbonic anhydrases, making it a useful tool for studying the role of these enzymes in various physiological processes. However, HEMPS has some limitations, including its relatively low potency compared to other carbonic anhydrase inhibitors.

Future Directions

There are several future directions for research involving HEMPS. One area of interest is the development of more potent inhibitors of carbonic anhydrases, which could have potential therapeutic applications. Additionally, the use of HEMPS in combination with other drugs or compounds could lead to new treatments for various diseases and conditions. Finally, further research is needed to fully understand the biochemical and physiological effects of HEMPS and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of HEMPS involves the reaction of 2-chloro-5-nitropyridine with 2-methoxyethylamine, followed by reduction with sodium borohydride. The resulting product is then reacted with methylamine and sodium sulfite to yield HEMPS.

Scientific Research Applications

HEMPS is widely used in scientific research applications due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible conversion of carbon dioxide and water to bicarbonate and protons. These enzymes are involved in a wide range of physiological processes, including acid-base balance, respiration, and ion transport.